Cas no 1217715-88-2 ((S)-2-Amino-3-methyl-N-(2-methyl-benzyl)-butyramide)

(S)-2-Amino-3-methyl-N-(2-methyl-benzyl)-butyramide is a chiral amide derivative characterized by its stereospecific (S)-configuration at the α-carbon. This compound features a branched aliphatic chain with a 3-methylbutyramide backbone and a 2-methylbenzyl substituent on the amide nitrogen, enhancing its steric and electronic properties. Its structural uniqueness makes it valuable as a synthetic intermediate in asymmetric synthesis, particularly for peptidomimetics or bioactive molecule development. The presence of both primary amine and amide functionalities allows for versatile derivatization, while the chiral center ensures enantioselective applications in catalysis or medicinal chemistry. High purity grades (>98%) are typically available, ensuring reproducibility in research applications. The compound's stability under standard conditions facilitates handling in organic transformations.
(S)-2-Amino-3-methyl-N-(2-methyl-benzyl)-butyramide structure
1217715-88-2 structure
Product Name:(S)-2-Amino-3-methyl-N-(2-methyl-benzyl)-butyramide
CAS No:1217715-88-2
MF:C13H20N2O
MW:220.310703277588
CID:2158806
Update Time:2025-06-19

(S)-2-Amino-3-methyl-N-(2-methyl-benzyl)-butyramide Chemical and Physical Properties

Names and Identifiers

    • (S)-2-amino-3-methyl-n-(2-methyl-benzyl)-butyramide
    • (S)-2-Amino-3-methyl-N-(2-methylbenzyl)butanamide
    • AM91155
    • (S)-2-Amino-3-methyl-N-(2-methylbenzyl)butyramide
    • (S)-2-Amino-3-methyl-N-(2-methyl-benzyl)-butyramide
    • Inchi: 1S/C13H20N2O/c1-9(2)12(14)13(16)15-8-11-7-5-4-6-10(11)3/h4-7,9,12H,8,14H2,1-3H3,(H,15,16)/t12-/m0/s1
    • InChI Key: BYSAELVAQQHOGA-LBPRGKRZSA-N
    • SMILES: O=C([C@H](C(C)C)N)NCC1C=CC=CC=1C

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 228
  • XLogP3: 1.9
  • Topological Polar Surface Area: 55.1

(S)-2-Amino-3-methyl-N-(2-methyl-benzyl)-butyramide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
086039-500mg
S)-2-Amino-3-methyl-N-(2-methyl-benzyl)-butyramide
1217715-88-2
500mg
£320.00 2022-03-01

Additional information on (S)-2-Amino-3-methyl-N-(2-methyl-benzyl)-butyramide

Introduction to (S)-2-Amino-3-methyl-N-(2-methyl-benzyl)-butyramide (CAS No. 1217715-88-2)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis of novel bioactive molecules. One such compound, (S)-2-Amino-3-methyl-N-(2-methyl-benzyl)-butyramide (CAS No. 1217715-88-2), has garnered significant attention due to its unique structural features and potential applications in medicinal chemistry. This introduction aims to provide a comprehensive overview of this compound, its chemical properties, synthetic pathways, and recent applications in scientific research.

The molecular structure of (S)-2-Amino-3-methyl-N-(2-methyl-benzyl)-butyramide is characterized by a chiral center at the secondary amine position, which imparts stereoselectivity to its reactivity and interactions with biological targets. The presence of a butyramide moiety and a 2-methylbenzyl group contributes to its pharmacological profile, making it a valuable scaffold for drug discovery. This compound belongs to a class of derivatives that have been extensively studied for their potential in modulating various biological pathways.

In recent years, the field of chiral chemistry has seen remarkable advancements, particularly in the development of enantioselective catalysts and synthetic methodologies. The synthesis of optically active compounds like (S)-2-Amino-3-methyl-N-(2-methyl-benzyl)-butyramide is crucial for producing drugs with enhanced efficacy and reduced side effects. Researchers have employed innovative techniques such as asymmetric hydrogenation and enzymatic resolution to achieve high enantiomeric purity. These methods not only improve the yield but also make the synthesis more sustainable and environmentally friendly.

The pharmacological properties of (S)-2-Amino-3-methyl-N-(2-methyl-benzyl)-butyramide have been explored in several preclinical studies. Its structural features suggest potential interactions with enzymes and receptors involved in metabolic disorders, neurodegenerative diseases, and inflammatory conditions. For instance, the butyramide group is known to exhibit inhibitory effects on certain proteases, which could be beneficial in treating conditions like inflammation and pain management. Additionally, the 2-methylbenzyl moiety may enhance binding affinity to specific targets by increasing lipophilicity.

One of the most intriguing aspects of this compound is its role as an intermediate in the synthesis of more complex pharmaceutical agents. The chiral nature of (S)-2-Amino-3-methyl-N-(2-methyl-benzyl)-butyramide allows for the development of enantiomerically pure drugs that can selectively interact with biological systems. This is particularly important in cases where one enantiomer exhibits therapeutic effects while the other may cause adverse reactions. The growing demand for such selective agents has driven further research into optimizing synthetic routes and improving yields.

Recent studies have also highlighted the importance of computational methods in predicting the bioactivity of chemical compounds. Molecular modeling techniques have been used to simulate the interactions between (S)-2-Amino-3-methyl-N-(2-methyl-benzyl)-butyramide and potential biological targets, providing insights into its mechanism of action. These computational approaches complement experimental studies by allowing researchers to test hypotheses virtually before conducting costly laboratory experiments. This integration of computational chemistry with traditional pharmacological research has accelerated the discovery process significantly.

The industrial production of (S)-2-Amino-3-methyl-N-(2-methyl-benzyl)-butyramide requires stringent quality control measures to ensure consistency and purity. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to verify the compound's identity and assess its enantiomeric purity. These methods provide detailed structural information and help identify any impurities that could affect its pharmacological activity.

The environmental impact of synthesizing such compounds is also a critical consideration. Green chemistry principles have been increasingly adopted in pharmaceutical research to minimize waste and reduce energy consumption. For example, solvent-free reactions and catalytic processes have been developed to improve efficiency while reducing environmental footprint. These sustainable practices are essential for ensuring that drug development remains viable long-term without compromising ecological integrity.

In conclusion, (S)-2-Amino-3-methyl-N-(2-methyl-benzyl)-butyramide (CAS No. 1217715-88-2) represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features, coupled with recent advancements in synthetic methodologies and computational biology, make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various medical challenges worldwide.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.